molecular formula C12H15IO3 B8530168 4-(2-Iodophenoxy)butyric acid ethyl ester

4-(2-Iodophenoxy)butyric acid ethyl ester

Cat. No. B8530168
M. Wt: 334.15 g/mol
InChI Key: CKDUWOMNBUITEH-UHFFFAOYSA-N
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Description

4-(2-Iodophenoxy)butyric acid ethyl ester is a useful research compound. Its molecular formula is C12H15IO3 and its molecular weight is 334.15 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H15IO3

Molecular Weight

334.15 g/mol

IUPAC Name

ethyl 4-(2-iodophenoxy)butanoate

InChI

InChI=1S/C12H15IO3/c1-2-15-12(14)8-5-9-16-11-7-4-3-6-10(11)13/h3-4,6-7H,2,5,8-9H2,1H3

InChI Key

CKDUWOMNBUITEH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCOC1=CC=CC=C1I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under the conditions of example 2A, 25 g of 2-iodophenol and 22.16 g of 4-bromobutyric acid ethyl ester are reacted in 100 ml of dimethylformamide in the presence of 74 g of cesium carbonate, worked up, and 24.2 g of 4-(2-iodophenoxy)butyric acid ethyl ester with a boiling point of 200° C./0.02 mbar is obtained as a colorless oil.
Quantity
25 g
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reactant
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22.16 g
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reactant
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74 g
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reactant
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100 mL
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solvent
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